Cas no 61792-12-9 (cinnamyl tiglate)

• Product Name: cinnamyl tiglate
• CAS No: 61792-12-9
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 955187
• PubChem ID: 5367766
• Update Time: 2025-04-19

cinnamyl tiglate Chemical and Physical Properties

Names and Identifiers

• cinnamyl tiglate
• [(E)-3-phenylprop-2-enyl] (E)-2-methylbut-2-enoate
• Cinnamyl 2-methylcrotonate
• EINECS 263-215-0
• EINECS 282-533-0
• KRNURAJANZKGQN-IBIBRXRCSA-N
• 2-Butenoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E,E)-
• NS00012102
• trans-Cinnamyl tiglate
• (2E)-3-Phenyl-2-propenyl (2E)-2-methyl-2-butenoate
• 2-Butenoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (E,?)-
• 2-Butenoic acid, 2-methyl-, 3-phenyl-2-propen-1-yl ester, (2E)-
• (E)-Cinnamyl tiglate
• 2-Butenoic acid, 2-methyl-, 3-phenyl-2-propenyl ester, (2E)-
• 61792-12-9
• SCHEMBL873965
• SCHEMBL873963
• (E)-Cinnamyl 2-methylisocrotonate
• 84254-87-5

• Inchi： 1S/C14H16O2/c1-3-12(2)14(15)16-11-7-10-13-8-5-4-6-9-13/h3-10H,11H2,1-2H3/b10-7+,12-3+
• InChI Key： KRNURAJANZKGQN-IBIBRXRCSA-N
• SMILES： O(C(/C(=C/C)/C)=O)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.11500
• Monoisotopic Mass: 216.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Colorless oily liquid.
• Density: 1.03
• Boiling Point: 340.5°C at 760 mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.551
• PSA: 26.30000
• LogP: 3.20920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes